2-methoxy-7,7-dimethyl-4-(4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-10-thioxo-7,10-dihydro[1,2]dithiolo[3,4-c]pyrrolo[3,2,1-ij]quinolin-5(4H)-one

• IUPAC Name: (10Z)-13-methoxy-7,7-dimethyl-10-(4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)-3-sulfanylidene-4,5-dithia-8-azatetracyclo[6.6.1.02,6.011,15]pentadeca-1(15),2(6),11,13-tetraen-9-one
• InChI: InChI=1S/C18H12N2O3S5/c1-18(2)13-10(16(24)28-27-13)8-5-6(23-3)4-7-9(15(22)20(18)11(7)8)12-14(21)19-17(25)26-12/h4-5H,1-3H3,(H,19,21,25)/b12-9-
• InChI Key: QARDGBCMNCSMGF-XFXZXTDPSA-N
• Canonical SMILES: CC1(C2=C(C3=C4N1C(=O)C(=C5C(=O)NC(=S)S5)C4=CC(=C3)OC)C(=S)SS2)C
• Isomeric SMILES: CC1(C2=C(C3=C4N1C(=O)/C(=C\5/C(=O)NC(=S)S5)/C4=CC(=C3)OC)C(=S)SS2)C
• Molecular Formula: C18H12N2O3S5
• Molecular Weight: 464.6 g/mol

Description

Heterocyclic compounds featuring thiazolidine, pyrroloquinoline, and thioxothiazolidinone moieties are of significant interest in organic chemistry due to their potential pharmacological activities and their use in developing new chemical entities with diverse biological properties.

Synthesis Analysis

The synthesis of similar heterocyclic compounds often involves cyclization reactions, condensation with arylamines, and the Stolle reaction for obtaining thioxo and thiazolidine derivatives. For example, Medvedeva et al. (2017) described synthesizing novel dithioloquinolinylidene derivatives through reactions of substituted quinolin iodides with arylamines, followed by reactions with oxalyl chloride to yield complex dione compounds (Medvedeva et al., 2017).

Scientific Research Applications

Synthesis and Characterization

Recent studies have highlighted various synthetic pathways and characterizations of complex heterocyclic systems that are structurally related to 2-methoxy-7,7-dimethyl-4-(4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-10-thioxo-7,10-dihydro[1,2]dithiolo[3,4-c]pyrrolo[3,2,1-ij]quinolin-5(4H)-one. For instance, Medvedeva et al. (2006) developed novel polycondensed heterocyclic systems based on [1,2]dithiolo[3,4-c]quinoline-1-thiones, which are similar in structure to the compound (Medvedeva et al., 2006). Additionally, Medvedeva et al. (2017) synthesized a series of novel (8-R-7-R’-4,4-dimethyl-4,5-dihydro-1H-[1,2]dithiolo[3,4-c]quinolin-1-ylidene)(4(2)-R”phenyl)amines, which provide insights into the reactions andcharacteristics of closely related compounds (Medvedeva et al., 2017).

Potential Applications in Antimicrobial and Antifungal Activities

The research conducted by Es et al. (2005) on dihydro-2-propyl-3-propylimino-9-thioxo-pyrrolo(3,4-b)quinolin-1-one, a compound with a similar structural framework, revealed its potential in forming complexes with enhanced antimicrobial activity against Gram-positive pathogens (Es et al., 2005). Moreover, Kryshchyshyn et al. (2020) synthesized thiazolidinone derivatives with noted antileukemic properties, highlighting the potential therapeutic applications of compounds in the same class (Kryshchyshyn et al., 2020).

Anticancer Potential

The study by Ghorab et al. (2016) synthesized novel quinolines carrying thiazolidine and other moieties, demonstrating significant anticancer activities. This suggests that compounds with similar structures, such as the one , could potentially exhibit anticancer properties (Ghorab et al., 2016).